Cas no 1804719-73-0 (2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid
• CAS No: 1804719-73-0
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4855794
• Update Time: 2025-06-07

2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-5(9)4-3(12(15)16)1-2(7(13)14)11-6(4)10/h1,5H,(H2,10,11)(H,13,14)
• InChI Key： KABYCIYPJMBVBI-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.8
• Topological Polar Surface Area: 122

Additional information on 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid

Introduction to 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1804719-73-0)

2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1804719-73-0) is a novel and highly versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development, as well as in the study of biological processes.

The molecular structure of 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid is composed of a pyridine ring substituted with an amino group at the 2-position, a difluoromethyl group at the 3-position, a nitro group at the 4-position, and a carboxylic acid group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid has also shown promise in the field of oncology. A study conducted by a team of researchers from the National Cancer Institute revealed that this compound exhibits significant antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways that regulate cell growth and survival.

The unique combination of functional groups in 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid also makes it an attractive candidate for use in chemical biology studies. Its ability to interact with specific biological targets allows researchers to gain insights into complex cellular processes and disease mechanisms. For example, the compound has been used to probe the role of certain enzymes in metabolic pathways, providing valuable data that can inform drug design and development efforts.

Synthetic methods for producing 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid have been extensively studied and optimized. One common approach involves the sequential functionalization of a pyridine scaffold through a series of well-defined chemical transformations. These methods have been refined to achieve high yields and purity, making large-scale production feasible for both research and commercial purposes.

The physicochemical properties of 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid, such as its solubility, stability, and reactivity, have been thoroughly characterized. This information is crucial for optimizing its use in various applications, including formulation development and pharmacokinetic studies. For instance, understanding its solubility profile can guide the design of drug delivery systems that enhance bioavailability and therapeutic efficacy.

In conclusion, 2-Amino-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1804719-73-0) is a multifaceted compound with significant potential in multiple areas of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.